Cas no 102496-83-3 (S-phenyl 4-methylpent-3-enethioate)
102496-83-3 structure
Product Name:S-phenyl 4-methylpent-3-enethioate
CAS No:102496-83-3
MF:C12H14OS
MW:206.303962230682
CID:1132897
PubChem ID:549689
Update Time:2025-04-20
S-phenyl 4-methylpent-3-enethioate Chemical and Physical Properties
Names and Identifiers
-
- S-phenyl 4-methylpent-3-enethioate
- AC1LC81L
- AGN-PC-009AII
- S-Phenyl 4-methyl-3-pentenethioate
- 3-Pentenethioic acid, 4-methyl-, S-phenyl ester
- Phenylthio 4-methylpent-3-enoate
- ACMC-20m5gx
- CTK0D9042
- phenyl 4-methyl-3-pentenethioate
- AC1LC81L; AGN-PC-009AII; S-Phenyl 4-methyl-3-pentenethioate; 3-Pentenethioic acid, 4-methyl-, S-phenyl ester; Phenylthio 4-methylpent-3-enoate; ACMC-20m5gx; CTK0D9042; phenyl 4-methyl-3-pentenethioate;
- DTXSID80338535
- 102496-83-3
- S-Phenyl 4-methyl-3-pentenethioate #
- BUTWIHUHJUAXAB-UHFFFAOYSA-N
-
- Inchi: 1S/C12H14OS/c1-10(2)8-9-12(13)14-11-6-4-3-5-7-11/h3-8H,9H2,1-2H3
- InChI Key: BUTWIHUHJUAXAB-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)C(C/C=C(\C)/C)=O
Computed Properties
- Exact Mass: 206.07662
- Monoisotopic Mass: 206.07653624g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
S-phenyl 4-methylpent-3-enethioate Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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